Cas no 22236-91-5 (N-(pyridin-4-yl)formamide)

N-(pyridin-4-yl)formamide Properties

Names and Identifiers

• N-4-pyridinyl-Formamide
• 4-formamidopyridine
• Formamide,N-4-pyridinyl-
• Formamide,N-4-pyridyl- (6CI,8CI)
• N-4-Pyridylformamide
• N-Formyl-4-pyridinamine
• N-(pyridin-4-yl)formamide
• GSBXXONXMOZQSW-UHFFFAOYSA-N
• AKOS006286484
• SB54527
• 22236-91-5
• SCHEMBL183576
• F1984-0331
• N-Pyridin-4-yl-formamide
• N-pyridin-4-ylformamide
• N-(4-pyridyl)-formamide
• +Expand

• InChIKey： GSBXXONXMOZQSW-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6N2O/c9-5-8-6-1-3-7-4-2-6/h1-5H,(H,7,8,9)
• SMILES： N1C=CC(NC=O)=CC=1

Computed Properties

• Exact Mass: 122.04808
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 122.048012819g/mol
• Heavy Atom Count: 9
• Complexity: 89.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99
• Boiling Point: 314.7±15.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 144.1±20.4 °C
• Density: 1.2±0.1 g/cm3